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Compound of Interest

Compound Name: Texaline

Cat. No.: B1683118

A comprehensive review of available scientific literature reveals that the term "Texaline"
primarily refers to a specific chemical compound. However, it is important to distinguish this
from the trademarked name "Textilene®," which is a synthetic fabric made of PVC-coated
polyester used for outdoor furniture and screens.[1][2][3] This guide will focus exclusively on
the chemical compound Texaline, as requested for a scientific audience.

It is crucial to note at the outset that publicly available research on Texaline is limited. While
the compound is cataloged in chemical databases and has been the subject of some targeted
studies, a comprehensive body of literature detailing extensive experimental protocols and
established signaling pathways is not available at this time.

Physical and Chemical Properties

Texaline is a naturally occurring oxazole-containing alkaloid.[4] The majority of its available
physical and chemical property data is computationally derived and sourced from chemical
databases such as PubChem.

Table 1: Physicochemical Properties of Texaline
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Property Value | Description Data Source
Molecular Formula C15H10N203 PubChem([5]
Molecular Weight 266.25 g/mol PubChem[5]

5-(1,3-benzodioxol-5-yl)-2-
IUPAC Name o PubChem[5]
pyridin-3-yl-1,3-oxazole

Texaline, 5-(1,3-benzodioxol-5-
Synonyms ] PubChem|[5]
yI)-2-(3-pyridyl)oxazole

CAS Number 115070-72-9 PubChem

Not explicitly described in

Appearance ] ] -
available literature
N Not explicitly described in
Solubility ) ) -
available literature
] ] Not explicitly described in
Melting Point ) ) -
available literature
N ) Not explicitly described in
Boiling Point -

available literature

| Density | Not explicitly described in available literature | - |

Biological Activity and Research Context

Texaline has been isolated from plant sources, specifically Amyris texana and A. elemifera.[4]
Its primary area of investigation has been in the context of antimicrobial activity.

Antimycobacterial and Trypanocidal Studies Research has been conducted on Texaline and
related synthetic compounds to explore their potential as antimycobacterial agents.[4]
However, in the assays reported in one key study, Texaline itself was found to be inactive
against tuberculosis.[4] In contrast, some simpler diaryloxazole analogues synthesized during
this research showed greater activity.[4]

Furthermore, related compounds were evaluated for their efficacy against Trypanosoma cruzi,
the parasite responsible for Chagas disease. Several of these compounds demonstrated dose-
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dependent inhibition of the parasite's mitochondria and showed synergistic effects when
combined with the standard drug benznidazole.[4] These active compounds also displayed low
toxicity against human cells.[4]

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation, synthesis, or biological assays
of Texaline are not available in the public scientific literature. The available research describes
the synthesis of related compounds in general terms but does not provide a reproducible
protocol for Texaline itself. For instance, the general workflow for synthesizing and evaluating
such compounds can be conceptualized as follows:
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Caption: Conceptual workflow for the synthesis and biological evaluation of Texaline
analogues.

Signaling Pathways and Mechanism of Action
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There is no published information describing the specific signaling pathways modulated by
Texaline or its precise mechanism of action. The research into related compounds suggests
that the mode of action for active analogues may involve the disruption of parasitic
mitochondria, but this has not been confirmed or detailed for Texaline itself.[4] Due to this lack
of data, a signaling pathway diagram cannot be constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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